![molecular formula C23H29BrN2O3 B2544987 1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide CAS No. 1107550-05-9](/img/structure/B2544987.png)
1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C23H29BrN2O3 and its molecular weight is 461.4. The purity is usually 95%.
BenchChem offers high-quality 1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
- Antibacterial and Antifungal Properties: Novel compounds similar to the specified chemical, including 1-aryl-3-biphenyl-4-yl-3-hydroxy-2,5,6,7,8,9-hexahydro-3H-imidazo[1,2-a]azepin-1-ium bromides, have shown in vitro antimicrobial activity. Some derivatives displayed significant activity against bacteria like Staphylococcus aureus and fungi such as Cryptococcus neoformans and Candida albicans (Demchenko et al., 2020).
Synthesis and Chemical Reactions
- Synthesis and Reactivity: Studies on the synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines provide insights into the chemical reactivity and potential applications of similar imidazo azepine derivatives (Potikha, Turelyk, & Kovtunenko, 2011).
- Formation of Azolo[a]azepine and Indolizine Derivatives: Research into the alkylation of imidazoles and subsequent reactions leading to azepinium and benzimidazolium derivatives reveals the potential of these compounds for creating diverse heterocyclic structures (Potikha, Turelik, & Kovtunenko, 2012).
Pharmaceutical Research
- Antibacterial and Antifungal Quaternary Salts: A study on the synthesis of novel quaternary salts, including 5H-imidazo[1,2-a]azepine derivatives, highlighted their potent antibacterial and antifungal activities (Demchenko et al., 2021).
Biological Activity
- Inhibitory Effects on Blood Platelet Aggregation: Certain imidazole derivatives, including hexahydro-2H-azepin-2-imines, have been found to inhibit blood platelet aggregation, suggesting a potential pharmaceutical application in preventing clot formation (Grisar, Claxton, & Mackenzie, 1976).
Antiviral Properties
- Antiviral Activity: Derivatives of imidazo azepine compounds have been studied for their antiviral properties, particularly against specific strains of viruses, suggesting potential use in antiviral drug development (Demchenko, Fedchenkova, Sukhoveev, Bagreeva, & Demchenko, 2019).
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)-3-(4-methylphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N2O3.BrH/c1-17-8-10-18(11-9-17)23(26)16-24(22-7-5-4-6-14-25(22)23)20-15-19(27-2)12-13-21(20)28-3;/h8-13,15,26H,4-7,14,16H2,1-3H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAGGXFKZDIUMNR-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCCC3)C4=C(C=CC(=C4)OC)OC)O.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.